Cas no 2229404-95-7 (5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2229404-95-7
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6529592
• PubChem ID: 165629449
• Update Time: 2025-06-09

5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole
• 2229404-95-7
• EN300-1938887

• Inchi： 1S/C10H15BrN2/c1-8(2)7-13-10(4-5-12-13)9(3)6-11/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： GOPYYBRZPPQZGR-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole

Comprehensive Overview of 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2229404-95-7)

The compound 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2229404-95-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-bromopropenyl group and a 2-methylpropyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for pyrazole derivatives has surged due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bromine atom in 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole enhances its reactivity, enabling further functionalization for targeted drug design. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to molecular frameworks can significantly alter pharmacological profiles.

From a synthetic chemistry perspective, CAS No. 2229404-95-7 serves as a valuable building block for constructing complex molecules. Its alkenyl bromide moiety allows for cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in modern organic synthesis. These methods are frequently searched by chemists exploring C-C bond formation strategies or palladium-catalyzed reactions, reflecting its relevance in current research trends.

Another area of interest is the compound's potential role in agrochemical development. With increasing global focus on sustainable agriculture, researchers are investigating pyrazole-based compounds as eco-friendly pesticides or herbicides. The 2-methylpropyl group in this molecule may contribute to lipophilicity, a critical factor in enhancing membrane permeability for bioactive agents—a topic frequently queried in QSAR modeling discussions.

Stability and storage conditions of 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole are also common queries among laboratory professionals. While specific handling guidelines depend on purity and formulation, general recommendations include storage under inert atmosphere at low temperatures to preserve the reactivity of its bromopropenyl functionality. This aligns with broader industry searches about compound shelf life and chemical stability best practices.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis—methods that dominate academic and industrial quality control protocols. The distinct proton environments in its pyrazole ring and isobutyl chain produce characteristic splitting patterns, making it an excellent case study for spectral interpretation tutorials often sought by chemistry students.

In material science applications, the conjugated system in 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole has sparked interest for potential use in organic electronics. The π-electron rich pyrazole core could contribute to charge transport properties, coinciding with increased searches about small molecule semiconductors and OLED materials as the demand for flexible electronics grows.

From a regulatory standpoint, while CAS 2229404-95-7 is not currently classified under restrictive categories, proper risk assessment should always precede laboratory use—a principle emphasized in recent laboratory safety guidelines that prioritize chemical hygiene and waste management. These topics consistently rank high in search engine queries from research institutions implementing green chemistry initiatives.

The commercial availability of 5-(3-bromoprop-1-en-2-yl)-1-(2-methylpropyl)-1H-pyrazole varies by supplier, with procurement questions often focusing on custom synthesis options and bulk quantities. This reflects the broader chemical industry's shift toward specialty chemicals and tailored molecular solutions for research and development programs.

Looking ahead, the scientific community anticipates expanded applications for this compound as click chemistry and bioorthogonal reactions gain prominence. Its alkenyl bromide group could participate in thiol-ene reactions or serve as a precursor for azide-alkyne cycloadditions—topics experiencing exponential growth in publication and patent landscapes.